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Compound of Interest

Compound Name: MDVN1003

Cat. No.: B608953

For Researchers, Scientists, and Drug Development Professionals

Introduction

MDVN1003 is a potent small molecule inhibitor targeting Bruton's tyrosine kinase (BTK) and
Phosphoinositide 3-kinase delta (PI3Kd). These two kinases are critical components of the B-
cell receptor (BCR) signaling pathway, which is a key driver of proliferation and survival in
various B-cell malignancies. The dual inhibition of BTK and PI3Kd by MDVN1003 presents a
promising therapeutic strategy for hematological cancers such as Non-Hodgkin's Lymphoma
(NHL). These application notes provide detailed protocols for the solubilization and preparation
of MDVN1003 for use in in vitro cell culture experiments.

Physicochemical Properties

Property Value Source
CAS Number 2058116-52-0 N/A
Molecular Formula C22H20FN70 N/A
Molecular Weight 417.44 g/mol N/A

Solubility

MDVN1003 is soluble in organic solvents such as dimethyl sulfoxide (DMSO) but has limited
solubility in aqueous solutions.
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Solvent Solubility Notes
Based on commercially
DMSO >10 mM _ _
available solutions.
Ethanol Data not available N/A
Water Limited N/A

Stability and Storage

Proper storage of MDVN1003 is crucial to maintain its activity.

Form Storage Temperature Stability
Powder -20°C 2 years
In DMSO 4°C 2 weeks
In DMSO -80°C 6 months

Experimental Protocols
Protocol 1: Preparation of MDVN1003 Stock Solution (10
mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of MDVN1003 in DMSO.

Materials:

MDVN1003 powder (MW: 417.44 g/mol )

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b608953?utm_src=pdf-body
https://www.benchchem.com/product/b608953?utm_src=pdf-body
https://www.benchchem.com/product/b608953?utm_src=pdf-body
https://www.benchchem.com/product/b608953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Procedure:
o Calculate the required mass of MDVN1003:
o For 1 mL of a 10 mM stock solution, the required mass is:
» Mass (g) =10 mmol/L * 1 L/2000 mL * 1 mL * 417.44 g/mol = 0.0041744 g =4.17 mg
e Weighing MDVN1003:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh approximately 4.17 mg of MDVN1003 powder into the tube. Record the
exact weight.

e Dissolving MDVN1003:

o Add the appropriate volume of anhydrous DMSO to the tube to achieve a final
concentration of 10 mM.

= Volume (mL) = [Mass (mg) / 417.44 ( g/mol )] / 10 (mmol/L) * 1000
o For example, if you weighed exactly 4.17 mg, add 1.0 mL of DMSO.
e Ensuring Complete Dissolution:

o Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle
warming in a 37°C water bath can be used to aid dissolution if necessary.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes. This minimizes freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at 4°C for short-term
use (up to 2 weeks).
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Protocol 2: Preparation of MDVN1003 Working Solutions
for Cell Culture

This protocol describes the dilution of the 10 mM MDVN1003 stock solution to final working

concentrations in cell culture medium.
Materials:

e 10 mM MDVN1003 stock solution in DMSO
» Pre-warmed complete cell culture medium
» Sterile conical tubes or multi-well plates
Procedure:

o Determine the final desired concentrations of MDVN1003 for your experiment (e.g., 1 uM, 10
UM, 100 pM).

e Calculate the dilution factor from the 10 mM stock solution.
o For a 10 puM working solution, the dilution factor is 10,000 pM / 10 puM = 1000.

o Perform a serial dilution (if necessary) for a range of concentrations. It is recommended to
perform an intermediate dilution to avoid pipetting very small volumes.

o Example for preparing a 10 uM working solution:

= Prepare an intermediate dilution by adding 10 pL of the 10 mM stock solution to 990 pL
of cell culture medium to get a 100 pM solution.

= Add the required volume of the 100 uM intermediate solution to your cell culture
plates/flasks to achieve the final concentration of 10 uM. For example, add 100 pL of
the 100 uM solution to 900 uL of cell culture medium in a well.

¢ Vehicle Control:
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o Prepare a vehicle control with the same final concentration of DMSO as the highest
concentration of MDVN1003 used in the experiment. This is crucial to account for any

effects of the solvent on the cells.

 Incubate cells with the prepared working solutions for the desired experimental duration.

Visualizations
Experimental Workflow: From Powder to Cell Treatment

The following diagram illustrates the overall workflow for preparing and using MDVN1003 in cell

culture experiments.
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Caption: Workflow for MDVN1003 preparation.
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Signaling Pathway: Dual Inhibition of BTK and PI3Kd

MDVN1003 exerts its effect by inhibiting BTK and PI3K9, key kinases in the B-cell receptor
signaling pathway. The diagram below outlines this mechanism of action.
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Caption: MDVN1003 inhibits BTK and PI3Kd signaling.
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 To cite this document: BenchChem. [Application Notes and Protocols for MDVN1003 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608953#mdvn1003-solubility-and-preparation-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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